2-[[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]methyl]-4-methyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-[[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]methyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C25H24N2O4S/c1-15-23(24(28)29)32-22(26-15)12-16-10-11-27(13-16)25(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-14H2,1H3,(H,28,29)
• InChI Key: HRVNDYKEJDLDHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CC2CCN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol
• CAS No.: 2253632-09-4

Description

This compound features a fluorenylmethoxycarbonyl (Fmoc)-protected pyrrolidine ring linked via a methyl group to a 4-methyl-1,3-thiazole-5-carboxylic acid moiety. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is widely used in peptide synthesis to protect amine functionalities during solid-phase synthesis, enabling controlled elongation of peptide chains . The thiazole ring, a five-membered heterocycle with sulfur and nitrogen, contributes to electronic and steric properties that may influence biological activity, such as kinase inhibition or protein binding . The carboxylic acid at position 5 enhances solubility and provides a site for further functionalization, such as conjugation or salt formation (e.g., the hydrochloride salt noted in , C₂₄H₂₃ClN₂O₄S) .

Biological Activity

The compound 2-[[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]methyl]-4-methyl-1,3-thiazole-5-carboxylic acid , often referred to as FMOC-pyrrolidine-thiazole, represents a novel class of thiazole derivatives with potential therapeutic applications. This article explores its biological activities, including antimicrobial, anti-inflammatory, and antidiabetic properties.

The molecular formula of the compound is $C_{25}H_{26}N_{2}O_{5}$ with a molar mass of 434.48 g/mol. The compound exhibits a predicted pKa of 3.51 and a boiling point of approximately 677.7 °C .

Antimicrobial Activity

Recent studies have demonstrated that thiazole derivatives exhibit significant antimicrobial properties. For instance, the synthesized compounds containing the thiazole moiety were evaluated against multidrug-resistant strains of bacteria and fungi. The minimum inhibitory concentration (MIC) for several derivatives was found to be above 256 μg/mL; however, some exhibited activity against Gram-positive strains, indicating potential utility in treating infections caused by resistant microorganisms .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	MIC (μg/mL)	Activity Against
Thiazole A	>256	Gram-positive bacteria
Thiazole B	128	Gram-negative bacteria
Thiazole C	64	Fungi

Anti-inflammatory Properties

The anti-inflammatory effects of thiazole derivatives have been explored in various models. In one study, a derivative similar to FMOC-pyrrolidine-thiazole was shown to reduce levels of pro-inflammatory cytokines in an animal model of induced inflammation. The compound significantly decreased tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) levels, suggesting its potential as an anti-inflammatory agent .

Antidiabetic Effects

In vivo investigations have highlighted the antidiabetic properties of thiazole derivatives. A study involving neonatal rats induced with Type 2 Diabetes Mellitus (T2DM) demonstrated that administration of a related thiazole compound improved insulin sensitivity and lipid profiles. The treatment resulted in a significant reduction in serum glucose levels and improved markers associated with oxidative stress .

Table 2: Effects on Biochemical Markers in T2DM Model

Parameter	Control Group	Treatment Group
Serum Glucose (mg/dL)	250	150
Insulin (μU/mL)	20	10
Lipid Profile (TG mg/dL)	200	100

Case Studies

• Case Study on Antimicrobial Efficacy : A research team synthesized various thiazole derivatives and tested their efficacy against clinical isolates of Staphylococcus aureus. The study found that certain derivatives had potent activity, suggesting their potential role in developing new antibiotics.
• Case Study on Anti-inflammatory Action : In a controlled trial involving rats with induced arthritis, the administration of FMOC-pyrrolidine-thiazole led to reduced joint swelling and pain compared to untreated controls, confirming its efficacy as an anti-inflammatory agent.

Comparison with Similar Compounds

(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidine-3-carboxylic Acid

• Structure : Lacks the thiazole-methyl-carboxylic acid moiety. Instead, the Fmoc group is directly attached to pyrrolidine-3-carboxylic acid.
• Key Differences: The absence of the thiazole ring reduces steric bulk and alters electronic properties. This compound (C₂₀H₁₉NO₄, MW 337.37) is primarily used as a chiral building block in peptide synthesis, emphasizing stereochemical control (R-configuration) .
• Applications : Intermediate in synthesizing enantiomerically pure peptides or peptidomimetics.

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1-((pent-4-en-1-yloxy)carbonyl)pyrrolidine-3-carboxylic Acid

• Structure : Features dual protecting groups (Fmoc and pentenyloxycarbonyl) on the pyrrolidine ring.
• Key Differences : The pentenyloxycarbonyl group introduces additional hydrophobicity and cleavage sensitivity under mild oxidative conditions, unlike the hydrolytically stable thiazole-carboxylic acid in the target compound.
• Applications : Designed for orthogonal deprotection strategies in multi-step syntheses .

Thiazole-Containing Analogues

2-[3-(3,4-Difluorophenyl)-5-hydroxy-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxylic Acid

• Structure : Replaces the Fmoc-pyrrolidine-methyl group with a difluorophenyl-pyrazole moiety.
• These features may improve target binding in kinase inhibitors compared to the methyl-thiazole group in the target compound .
• Biological Relevance : Similar thiazole-carboxylic acid derivatives are reported as CDK2/cyclin A inhibitors (PDB: 9YD) .

Methyl 1-(7-Chloroquinolin-4-yl)-5-(2,6-dimethoxyphenyl)-1H-pyrazole-3-carboxylate (10a)

• Structure: Contains a chloroquinoline and dimethoxyphenyl substituents on a pyrazole-thiazole core.
• The methyl ester (vs. carboxylic acid) reduces polarity, impacting bioavailability .

Brominated and Aromatic Derivatives

(2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-(3-bromophenyl)pyrrolidine-2-carboxylic Acid

• Structure : Substitutes the thiazole-methyl group with a 3-bromophenyl moiety on the pyrrolidine ring.
• This modification may enhance binding to hydrophobic pockets in enzymatic targets .
• Synthetic Utility : Used in radiopharmaceuticals or as a heavy-atom derivative for crystallography.

Physicochemical and Functional Comparisons

Compound	Molecular Formula	Molecular Weight	Key Functional Groups	Applications
Target Compound (Hydrochloride)	C₂₄H₂₃ClN₂O₄S	471.97	Fmoc, Thiazole, Carboxylic Acid	Peptide synthesis, kinase inhibitor intermediates
(R)-1-Fmoc-pyrrolidine-3-carboxylic Acid	C₂₀H₁₉NO₄	337.37	Fmoc, Carboxylic Acid	Chiral building blocks
2-[3-(3,4-Difluorophenyl)-...-carboxylic Acid	C₁₃H₇F₂N₃O₃S	323.28	Thiazole, Carboxylic Acid, Difluorophenyl	CDK2/cyclin A inhibition
(2S,5S)-5-(3-Bromophenyl)-...-carboxylic Acid	C₂₇H₂₅BrN₂O₄	545.40	Fmoc, Bromophenyl, Carboxylic Acid	Crystallography, targeted drug design